Cas no 2228648-20-0 (5-(1H-imidazol-4-yl)-1-methyl-1H-imidazole)
5-(1H-imidazol-4-yl)-1-methyl-1H-imidazole Chemical and Physical Properties
Names and Identifiers
-
- 5-(1H-imidazol-4-yl)-1-methyl-1H-imidazole
- 2228648-20-0
- EN300-1762776
-
- Inchi: 1S/C7H8N4/c1-11-5-9-3-7(11)6-2-8-4-10-6/h2-5H,1H3,(H,8,10)
- InChI Key: CVBCGXHGQPJPGV-UHFFFAOYSA-N
- SMILES: N1(C)C=NC=C1C1=CN=CN1
Computed Properties
- Exact Mass: 148.074896272g/mol
- Monoisotopic Mass: 148.074896272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 46.5Ų
5-(1H-imidazol-4-yl)-1-methyl-1H-imidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1762776-0.05g |
5-(1H-imidazol-4-yl)-1-methyl-1H-imidazole |
2228648-20-0 | 0.05g |
$1344.0 | 2023-09-20 | ||
| Enamine | EN300-1762776-0.1g |
5-(1H-imidazol-4-yl)-1-methyl-1H-imidazole |
2228648-20-0 | 0.1g |
$1408.0 | 2023-09-20 | ||
| Enamine | EN300-1762776-0.25g |
5-(1H-imidazol-4-yl)-1-methyl-1H-imidazole |
2228648-20-0 | 0.25g |
$1472.0 | 2023-09-20 | ||
| Enamine | EN300-1762776-0.5g |
5-(1H-imidazol-4-yl)-1-methyl-1H-imidazole |
2228648-20-0 | 0.5g |
$1536.0 | 2023-09-20 | ||
| Enamine | EN300-1762776-1.0g |
5-(1H-imidazol-4-yl)-1-methyl-1H-imidazole |
2228648-20-0 | 1g |
$1599.0 | 2023-06-03 | ||
| Enamine | EN300-1762776-2.5g |
5-(1H-imidazol-4-yl)-1-methyl-1H-imidazole |
2228648-20-0 | 2.5g |
$3136.0 | 2023-09-20 | ||
| Enamine | EN300-1762776-5.0g |
5-(1H-imidazol-4-yl)-1-methyl-1H-imidazole |
2228648-20-0 | 5g |
$4641.0 | 2023-06-03 | ||
| Enamine | EN300-1762776-10.0g |
5-(1H-imidazol-4-yl)-1-methyl-1H-imidazole |
2228648-20-0 | 10g |
$6882.0 | 2023-06-03 | ||
| Enamine | EN300-1762776-1g |
5-(1H-imidazol-4-yl)-1-methyl-1H-imidazole |
2228648-20-0 | 1g |
$1599.0 | 2023-09-20 | ||
| Enamine | EN300-1762776-5g |
5-(1H-imidazol-4-yl)-1-methyl-1H-imidazole |
2228648-20-0 | 5g |
$4641.0 | 2023-09-20 |
5-(1H-imidazol-4-yl)-1-methyl-1H-imidazole Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
Additional information on 5-(1H-imidazol-4-yl)-1-methyl-1H-imidazole
Comprehensive Overview of 5-(1H-imidazol-4-yl)-1-methyl-1H-imidazole (CAS No. 2228648-20-0)
5-(1H-imidazol-4-yl)-1-methyl-1H-imidazole (CAS No. 2228648-20-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, featuring dual imidazole rings, is pivotal in the development of novel therapeutic agents, particularly in targeting enzyme inhibition and receptor modulation. Researchers are increasingly exploring its potential in drug discovery, medicinal chemistry, and biocatalysis, aligning with the growing demand for innovative small-molecule drugs.
The molecular structure of 5-(1H-imidazol-4-yl)-1-methyl-1H-imidazole includes a methyl-substituted imidazole core linked to a secondary imidazole moiety, enhancing its versatility in binding to biological targets. This characteristic makes it a valuable scaffold for designing kinase inhibitors and GPCR modulators, addressing current trends in precision medicine. Its CAS No. 2228648-20-0 serves as a critical identifier in chemical databases, facilitating global collaboration among scientists.
In recent years, the compound has been linked to advancements in cancer research and neurodegenerative disease studies, reflecting its relevance to high-impact medical fields. For instance, its potential role in apoptosis regulation and anti-inflammatory pathways has sparked interest in academic and industrial labs. These applications resonate with trending searches like "imidazole derivatives in oncology" and "small molecules for CNS disorders," highlighting its alignment with contemporary scientific inquiries.
From a synthetic chemistry perspective, 5-(1H-imidazol-4-yl)-1-methyl-1H-imidazole exemplifies innovations in green chemistry and atom-efficient synthesis. Modern protocols emphasize sustainable production methods, reducing waste and energy consumption—a priority for environmentally conscious researchers. This focus aligns with popular queries such as "eco-friendly heterocyclic synthesis" and "catalytic imidazole functionalization," underscoring its intersection with sustainable science.
Analytical characterization of this compound leverages advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography, ensuring precise quality control for research applications. Such rigor meets the demand for high-purity bioactive compounds, a recurring theme in pharmaceutical forums and patent literature. The compound’s stability under physiological conditions further enhances its appeal for in vivo studies and preclinical trials.
Beyond therapeutics, 5-(1H-imidazol-4-yl)-1-methyl-1H-imidazole is explored in material science for designing conductive polymers and metal-organic frameworks (MOFs). Its electron-rich structure enables applications in organic electronics and sensor technologies, addressing emerging needs in smart materials. This multidisciplinary utility positions it as a compound of interest across STEM fields, from biotechnology to nanotechnology.
In summary, 5-(1H-imidazol-4-yl)-1-methyl-1H-imidazole (CAS No. 2228648-20-0) represents a convergence of cutting-edge science and practical innovation. Its structural elegance, combined with broad applicability, ensures its prominence in both academic literature and industrial R&D pipelines. As research evolves, this compound is poised to play a transformative role in addressing global health and technological challenges.
2228648-20-0 (5-(1H-imidazol-4-yl)-1-methyl-1H-imidazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)